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Compound of Interest

Compound Name: 1,1-Dimethyl-4-nitrocyclohexane

Cat. No.: B1532719

An In-depth Technical Guide on the Physical Properties of 1,1-Dimethyl-4-nitrocyclohexane
For the Attention Of: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a technical overview of the known physical properties of 1,1-
Dimethyl-4-nitrocyclohexane (CAS No: 2172032-17-4). Due to the limited availability of
experimental data in public literature, this guide also furnishes detailed, generalized
experimental protocols for the determination of key physical characteristics such as melting
point, boiling point, density, and solubility. Furthermore, logical workflows for its synthesis and
potential chemical transformations are visualized to aid researchers in its handling and
application.

Physical and Chemical Properties

1,1-Dimethyl-4-nitrocyclohexane is a substituted cycloalkane. The presence of a polar nitro
group and non-polar hydrocarbon structure suggests it has moderate polarity. While specific
experimental data is scarce, its fundamental chemical identifiers have been established.

Data Presentation

The table below summarizes the available quantitative data for 1,1-Dimethyl-4-
nitrocyclohexane.
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Property Value Source
Molecular Weight 157.21 g/mol Benchchem[1]
Chemical Formula CsHisNO2 Benchchem[1]
CAS Number 2172032-17-4 Benchchem|[1]
Melting Point Data not available N/A

Boiling Point Data not available N/A

Density Data not available N/A

Solubility Data not available N/A

Experimental Protocols

The following sections describe standard methodologies that can be employed to determine
the primary physical properties of 1,1-Dimethyl-4-nitrocyclohexane.

Determination of Melting Point

The melting point provides an indication of purity. A sharp melting range (typically 0.5-1.0°C) is
characteristic of a pure compound, whereas impurities lead to a depressed and broader
melting range.

Protocol: Capillary Method using a Mel-Temp Apparatus

e Sample Preparation: A small amount of crystalline 1,1-Dimethyl-4-nitrocyclohexane is
finely crushed into a powder. The open end of a capillary tube is pressed into the powder.
The tube is then inverted and tapped gently to pack the sample into the sealed end, aiming
for a sample height of 1-2 mm.

o Apparatus Setup: The capillary tube is placed into the heating block of a Mel-Temp
apparatus, adjacent to a calibrated thermometer.

o Approximate Determination: A rapid heating rate (e.g., 10-20°C per minute) is used to quickly
find an approximate melting range. The apparatus is then allowed to cool.
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e Accurate Determination: A fresh sample is prepared. The apparatus is heated rapidly to
about 15°C below the approximate melting point. The heating rate is then reduced to a slow
and steady 1-2°C per minute.

o Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting range is reported as T1-T2. The procedure is repeated with a fresh sample to ensure
consistency.

Determination of Boiling Point

The boiling point is highly sensitive to atmospheric pressure and is a key characteristic of a
liquid's volatility.

Protocol: Micro Boiling Point Determination (Thiele Tube Method)

o Sample Preparation: Approximately 0.5 mL of liquid 1,1-Dimethyl-4-nitrocyclohexane is
placed into a small test tube (fusion tube). A capillary tube, sealed at one end, is placed into
the test tube with its open end down.

o Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band
or wire, ensuring the sample is level with the thermometer bulb. This assembly is then
clamped and immersed in a Thiele tube containing a high-boiling mineral oil, ensuring the
heat-transfer arm of the tube is heated.

o Heating and Observation: The Thiele tube is heated gently and slowly. As the temperature
rises, air trapped in the capillary tube will bubble out. The boiling point is reached when a
continuous and rapid stream of bubbles emerges from the capillary.

» Data Recording: Heating is discontinued. The liquid will begin to cool and will be drawn up
into the capillary tube at the moment the vapor pressure inside the capillary equals the
external atmospheric pressure. The temperature at which the liquid enters the capillary is
recorded as the boiling point. The atmospheric pressure should also be recorded.

Determination of Density
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Density is the mass per unit volume and is an important parameter for process design and
compound characterization.

Protocol: Gravimetric Method using a Pycnometer

o Apparatus Preparation: A pycnometer (a glass flask with a precise, known volume) is
thoroughly cleaned, dried, and weighed on an analytical balance (ma1).

o Sample Measurement: The pycnometer is filled with 1,1-Dimethyl-4-nitrocyclohexane.
Care is taken to ensure no air bubbles are trapped. A stopper with a capillary bore is
inserted, allowing excess liquid to be expelled, ensuring the volume is exact. The exterior of
the pycnometer is wiped clean and dry.

o Final Weighing: The filled pycnometer is weighed again on the analytical balance (mz).

o Temperature Control: All measurements should be conducted at a constant, recorded
temperature, as density is temperature-dependent.

e Calculation: The density (p) is calculated using the formula: p = (mz - m1) / V where V is the
calibrated volume of the pycnometer.

Logical and Experimental Workflows

While no specific biological signaling pathways involving 1,1-Dimethyl-4-nitrocyclohexane
are documented, its synthesis and subsequent reactions represent key logical workflows for
researchers.

Starting Materials

1,1-Dimethylcyclohexane

Electrophilic or  HENGES Crude Product Mixture
i Radical Nitration (Isomers, Oxidation (e.g.,

1,1-Dimethyl-4-nitrocyclohexane

Nitrating Agent
(€.9., HNO3/H2504 or NO2*PFs-)
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Caption: Synthesis workflow for 1,1-Dimethyl-4-nitrocyclohexane.

Reaction Conditions

Reducing Agent
(e.g., Hz, Pd/C or LiAlHa4) Product
Starting Material
. . Solvent . .
1,1-Dimethyl-4-nitrocyclohexane (e.g., Ethanol) 4,4-Dimethylcyclohexan-1-amine

Reduction of Nitro Group

Click to download full resolution via product page

Caption: Potential reduction of the nitro group to form an amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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